Cas no 87967-79-1 (1H-Pyrazole-4-carboxaldehyde, 3-(2-hydroxyphenyl)-)

1H-Pyrazole-4-carboxaldehyde, 3-(2-hydroxyphenyl)- structure
87967-79-1 structure
Product Name:1H-Pyrazole-4-carboxaldehyde, 3-(2-hydroxyphenyl)-
CAS No:87967-79-1
MF:C10H8N2O2
MW:188.182722091675
CID:649963
PubChem ID:136258114
Update Time:2025-04-19

1H-Pyrazole-4-carboxaldehyde, 3-(2-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxaldehyde, 3-(2-hydroxyphenyl)-
    • 3-(6-oxocyclohexa-2,4-dien-1-ylidene)-1,2-dihydropyrazole-4-carbaldehyde
    • 3-(2-HYDROXYPHENYL)-1H-PYRAZOLE-4-CARBALDEHYDE
    • 3-(6-Oxocyclohexa-2,4-dien-1-ylidene)-2,3-dihydro-1H-pyrazole-4-carbaldehyde
    • DTXSID50831280
    • 87967-79-1
    • Inchi: 1S/C10H8N2O2/c13-6-7-5-11-12-10(7)8-3-1-2-4-9(8)14/h1-6,14H,(H,11,12)
    • InChI Key: KJUMTRXBZBPGGQ-UHFFFAOYSA-N
    • SMILES: OC1C=CC=CC=1C1=C(C=O)C=NN1

Computed Properties

  • Exact Mass: 188.058577502g/mol
  • Monoisotopic Mass: 188.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 66Ų
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